Cas no 486-71-5 (2H-Quinolizine-1-methanol,octahydro-, (1S,9aR)-)

• Product Name: 2H-Quinolizine-1-methanol,octahydro-, (1S,9aR)-
• CAS No: 486-71-5
• MF: C₁₀H₁₉NO
• MW: 169.263962984085
• CID: 330794
• PubChem ID: 92767
• Update Time: 2025-04-19

2H-Quinolizine-1-methanol,octahydro-, (1S,9aR)- Chemical and Physical Properties

Names and Identifiers

• 2H-Quinolizine-1-methanol,octahydro-, (1S,9aR)-
• [1-R-trans]-octahydro-2H-quinolizine-1-methanol
• 1-Epilupinine
• (+)-Epilupinine
• Epi-Lupinine
• Octahydro-2H-quinolizin-1-ylmethanol #
• [(1S,9aR)-octahydro-2H-quinolizin-1-yl]methanol
• (1S,9AR)-octahydro-2h-quinolizine-1-methanol
• DTXSID901318170
• 2H-Quinolizine-1-methanol, octahydro-, (1S-cis)-
• J-500496
• Epilupinine
• J-500494
• rac-(1S,9aR)-Octahydro-2H-quinolizin-1-ylmethanol
• (1S-cis)-Octahydro-2H-quinolizine-1-methanol
• [(1S,9aR)-2,3,4,6,7,8,9,9a-octahydro-1H-quinolizin-1-yl]methanol
• (1S,9AR)-octahydro-2h-quinolizin-1-methanol
• SCHEMBL2633852
• 486-71-5

• Inchi： 1S/C10H19NO/c12-8-9-4-3-7-11-6-2-1-5-10(9)11/h9-10,12H,1-8H2/t9-,10-/m1/s1
• InChI Key： HDVAWXXJVMJBAR-NXEZZACHSA-N
• SMILES： OC[C@H]1CCCN2CCCC[C@@H]21

Computed Properties

• Exact Mass: 169.14677
• Monoisotopic Mass: 169.146664
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.5
• XLogP3: 1.2

Experimental Properties

• Density: 1.04
• Boiling Point: 270°Cat760mmHg
• Flash Point: 99.1°C
• PSA: 23.47
• LogP: 1.18110

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